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Compound of Interest

Compound Name: C.I. Disperse Blue 35

Cat. No.: B083241 Get Quote

This guide provides researchers, scientists, and drug development professionals with detailed

information, troubleshooting advice, and experimental protocols for enhancing the aqueous

solubility of Disperse Blue 35.

Frequently Asked Questions (FAQs)
Q1: What is Disperse Blue 35 and why is its aqueous solubility so low?

A1: Disperse Blue 35 (CAS No: 12222-75-2) is a non-ionic anthraquinone dye.[1][2] Its

molecular structure lacks strong hydrophilic (water-attracting) groups and possesses a

significant hydrophobic (water-repelling) character, leading to very low water solubility.[2][3]

Disperse dyes are characterized by their lipophilic nature and small molecular size.[2] The

aqueous solubility is reported to be extremely low, around 30 milligrams per liter.[4] This poor

solubility presents a significant challenge for experiments requiring aqueous solutions.

Q2: What are the primary methods to improve the aqueous solubility of Disperse Blue 35?

A2: The main strategies to enhance the aqueous solubility or create stable aqueous

dispersions of Disperse Blue 35 include:

Temperature Adjustment: Increasing the temperature of the water significantly boosts

solubility.[3]

pH Control: Maintaining a slightly acidic pH can improve dispersion stability.[1][5]
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Co-solvents: Introducing a water-miscible organic solvent can increase solubility.[6]

Micellar Solubilization: Using surfactants to form micelles that encapsulate the dye

molecules.[7]

Hydrotropy: Adding high concentrations of compounds known as hydrotropes to enhance

solubility.[8]

Q3: How does temperature affect the solubility of Disperse Blue 35?

A3: The solubility of disperse dyes, including blues, increases substantially with rising water

temperature.[3] For instance, the solubility of disperse blue in water at 80°C can be 37 times

greater than at 25°C.[3][9] This is due to increased thermal energy helping to overcome the

intermolecular forces between the dye molecules and allowing more of them to dissolve.[10]

Q4: What is the optimal pH for preparing an aqueous dispersion of Disperse Blue 35?

A4: For dyeing processes, a slightly acidic pH range of 4.5 to 5.5 is recommended for disperse

dyes.[1] While pH may not drastically alter the solubility of the non-ionic Disperse Blue 35, this

acidic range is optimal for maintaining the stability of the dispersion and preventing the

degradation that can occur in alkaline conditions.[5] Acetic acid is commonly used to achieve

this pH range.[1]

Q5: Can I use co-solvents to dissolve Disperse Blue 35? Which ones are effective?

A5: Yes, using co-solvents is a viable method. Polar, water-miscible organic solvents can

enhance the solubility of disperse dyes.[11] Effective co-solvents include alcohols (like

ethanol), acetone, and glycols (like polyethylene glycol).[9][11] These solvents can improve the

solvation power of the aqueous solution for the hydrophobic dye molecules.[12]

Q6: What is micellar solubilization and how can it be used for Disperse Blue 35?

A6: Micellar solubilization is a process where surfactants (amphiphilic molecules with a water-

loving head and a water-hating tail) are added to water above their critical micelle

concentration (CMC).[7] These surfactants self-assemble into spherical structures called

micelles, which have a hydrophobic core and a hydrophilic shell.[13] The hydrophobic Disperse

Blue 35 molecules can be encapsulated within the hydrophobic cores of these micelles,
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allowing them to be stably dispersed in the aqueous solution.[7][13] Non-ionic surfactants are

generally considered to have a higher solubilization capacity for hydrophobic dyes compared to

ionic surfactants.[7]

Q7: What is hydrotropy and how does it apply to this dye?

A7: Hydrotropy is a solubilization phenomenon where adding a large amount of a second

solute, called a hydrotrope, increases the aqueous solubility of a poorly soluble compound.[8]

[14] Hydrotropes are typically small organic salts (e.g., sodium benzoate, sodium citrate) or

other compounds like urea.[8][15] They are thought to work by disrupting the water's structure

and interacting with the solute molecules to prevent aggregation, thereby increasing solubility.

[8] This technique can be highly effective and avoids the use of organic co-solvents.[14]

Data Presentation
Table 1: Chemical and Physical Properties of Disperse
Blue 35

Property Value Reference

CAS Number 12222-75-2

Molecular Formula C₂₀H₁₄N₂O₅ [16][17]

Molecular Weight 362.34 g/mol [16]

Appearance Dark blue powder [18]

Water Solubility Very low (~30 mg/L) [4][19]

LogP (Octanol-Water) 4.49

Nature Non-ionic, lipophilic [2]

Table 2: Effect of Temperature on Disperse Dye
Solubility in Water
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Dye Type Temperature
Solubility Increase
Factor (vs. 25°C)

Reference

Disperse Yellow 80°C 18x [3][9]

Disperse Red 80°C 33x [3][9]

Disperse Blue 80°C 37x [3][9]

Table 3: Comparison of Solubility Enhancement
Methods

Method Principle Typical Agents Advantages Disadvantages

Temperature

Increase

Increases kinetic

energy to

overcome

intermolecular

forces.

Heat Simple, effective.

May not be

suitable for heat-

sensitive

experiments;

solubility

decreases on

cooling.

Co-solvency

Increases the

solvent's

capacity to

dissolve

hydrophobic

compounds.

Ethanol,

Acetone, PEG

Effective at room

temperature.

May interfere

with biological

assays; requires

removal.

Micellar

Solubilization

Encapsulation of

dye in

hydrophobic

micelle cores.

Non-ionic

surfactants (e.g.,

Tween®,

Triton™)

Forms stable

dispersions;

widely used.

Surfactant may

have its own

biological/chemic

al activity.

Hydrotropy

Solute-solute

interactions that

prevent

aggregation.

Sodium

benzoate, Urea,

Sodium citrate

Avoids organic

solvents; highly

selective.

Requires high

concentrations of

the hydrotropic

agent.
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Troubleshooting Guide
Problem: My Disperse Blue 35 solution is cloudy and the dye is precipitating.

Possible Cause 1: Low Temperature. The solubility of Disperse Blue 35 is highly

temperature-dependent. If the solution has cooled, the dye will precipitate.

Solution: Reheat the solution gently while stirring. For experiments at room temperature,

consider a method other than heat alone, such as using co-solvents or surfactants.[9]

Possible Cause 2: Incorrect pH. An alkaline pH can cause some disperse dyes to degrade or

agglomerate.[5]

Solution: Check the pH of your solution. Adjust to a slightly acidic range (pH 4.5-5.5) using

a buffer or dilute acetic acid.[1]

Possible Cause 3: Surfactant Concentration Below CMC. If using micellar solubilization, the

surfactant concentration must be above the Critical Micelle Concentration (CMC) to form

micelles.

Solution: Increase the surfactant concentration and ensure it is thoroughly mixed.[7]

Problem: I am observing inconsistent color intensity between batches.

Possible Cause 1: Incomplete Dissolution. The dye may not be fully dissolved or dispersed,

leading to variations in the concentration of the supernatant.

Solution: Ensure your preparation protocol is consistent. Use a combination of vigorous

stirring (e.g., vortexing, sonicating) and gentle heating to create a uniform dispersion.

Always prepare a stock solution and dilute from it, rather than weighing small amounts of

powder for each experiment.

Possible Cause 2: Dye Degradation. Disperse Blue 35, like other anthraquinone dyes, can

be susceptible to fading in the presence of certain gases or light.[1]

Solution: Prepare solutions fresh and store them protected from light in sealed containers.
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Experimental Protocols
Protocol 1: Preparation of a Stable Aqueous Dispersion
using Heat and a Dispersing Agent
This protocol is suitable for creating a stock dispersion for general use where elevated

temperature is acceptable.

Preparation: Weigh the desired amount of Disperse Blue 35 powder and a dispersing agent

(e.g., a lignosulfonate-based dispersant) in a 1:1 ratio.

Pasting: In a glass beaker, add a few drops of deionized water to the powder mixture and

triturate with a glass rod to form a smooth, uniform paste. This step is crucial to break down

agglomerates.[1]

Dispersion: Gradually add warm (approx. 60°C) deionized water, adjusted to pH 5.0 with

acetic acid, to the paste while stirring continuously.

Heating: Heat the dispersion to 80-90°C and maintain this temperature for 30-60 minutes

with constant, gentle stirring.[1]

Finalization: Allow the dispersion to cool slowly to the desired experimental temperature.

Note that some sedimentation may occur upon significant cooling. Keep the solution stirred if

used at lower temperatures.

Protocol 2: Solubility Enhancement using a Co-solvent
System (Aqueous/Ethanol)
This protocol is useful when a true solution is required at or near room temperature.

Preparation: Weigh the desired amount of Disperse Blue 35 powder into a volumetric flask.

Initial Dissolution: Add a small volume of a pure co-solvent (e.g., ethanol) to the flask to fully

dissolve the dye. Sonicate for 5-10 minutes if necessary.

Dilution: While stirring vigorously, slowly add deionized water to the flask up to the final

desired volume. The rate of water addition is critical to prevent "crashing out" (precipitation)
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of the dye.

Finalization: The final solution should be a clear, colored solution. The maximum achievable

concentration will depend on the final water-to-co-solvent ratio. A higher proportion of co-

solvent will allow for a higher dye concentration.

Protocol 3: Preparation of a Micellar Solution using a
Non-ionic Surfactant
This protocol creates a stable aqueous system for experiments sensitive to organic solvents.

Surfactant Solution: Prepare an aqueous solution of a non-ionic surfactant (e.g., Triton™ X-

100 or Tween® 80) at a concentration well above its known CMC (e.g., 1-2% w/v).

Dye Addition: Add the Disperse Blue 35 powder directly to the surfactant solution.

Solubilization: Stir the mixture vigorously at room temperature or with gentle warming (40-

50°C) for several hours, or until the solution appears homogenous and clear. Sonication can

significantly accelerate this process.

Filtration (Optional): To remove any non-solubilized dye particles, the solution can be filtered

through a 0.22 µm syringe filter. This ensures a solution of only micelle-encapsulated dye.

Visualizations
Experimental and Logical Workflows

Diagram 1: A decision workflow for selecting the appropriate solubility enhancement method.
Diagram 2: A logical flowchart for troubleshooting dye precipitation issues.

Diagram 3: A conceptual model of a dye molecule encapsulated within a surfactant micelle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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